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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552045 Get Quote

An In-depth Technical Guide to C.I. Reactive
Black 39
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of C.I. Reactive Black 39, a significant dye in the textile industry. This document

details its chemical identity, physicochemical characteristics, and fastness properties, along

with standardized experimental protocols for its analysis. The information is intended to support

research and development activities requiring a thorough understanding of this reactive dye.

Chemical Identity and Properties
C.I. Reactive Black 39 is a double azo, bifunctional reactive dye known for its deep black

shade and good fastness properties on cellulosic fibers.[1][2] Its chemical structure

incorporates two reactive groups, enhancing its fixation efficiency.
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Property Value Reference

C.I. Name Reactive Black 39 [1]

C.I. Number 205071 [1][3]

CAS Number 68259-02-9 [4]

Molecular Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅ [1][3]

Molecular Weight 1021.16 g/mol [1][3][5]

IUPAC Name

Pentasodium 4-Amino-6-[[5-

[(4-amino-6-chloro-1,3,5-

triazin-2-yl)amino]-2-

sulphonatophenyl]azo]-3-[(2,5-

disulphonatophenyl)azo]-5-

hydroxynaphthalene-2,7-

disulphonate

[6]

Canonical SMILES

C1=CC(=C(C=C1NC2=NC(=N

C(=N2)N)Cl)N=NC3=C(C4=C(
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[O-])S(=O)(=O)

[O-])N=NC5=C(C=CC(=C5)S(=
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[O-])N)O)S(=O)(=O)[O-].[Na+].

[Na+].[Na+].[Na+].[Na+]

[2]

Physical Properties
Property Value Reference

Physical State Black Powder [5][7]

Odor Odorless [7]

Solubility in Water > 300 g/L [5]

Insolubility in Water ≤ 0.02% [5]
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Chemical Properties and Manufacturing
C.I. Reactive Black 39 is synthesized through a multi-step process involving the diazotization

of 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid.[1] These are

then coupled with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid under different pH

conditions.[1] The resulting intermediate is then condensed with 2,4,6-Trichloro-1,3,5-triazine,

followed by ammoniation.[1] The dye's reactivity stems from the chloro-s-triazine group, which

forms a covalent bond with the hydroxyl groups of cellulosic fibers under alkaline conditions.

Fastness Properties
The fastness properties of C.I. Reactive Black 39 on cotton fabric are summarized below. The

ratings are based on a scale of 1 to 5, where 5 indicates the highest fastness.

Fastness Property Test Method Rating Reference

Light ISO 105 B02 5-6 [5]

Water (Severe) ISO 105 E01 Effect: 5, Stain: 4-5 [5]

Chlorinated Water

(20mg/l active

chlorine)

ISO 105 E03 Effect: 5, Stain: 3-4 [5]

Perspiration (Alkaline) ISO 105 E04 Effect: 4-5, Stain: 4 [5]

Perspiration (Acid) ISO 105 E04 Effect: 5, Stain: 4 [5]

Rubbing (Dry) ISO 105 X12 5 [5]

Rubbing (Wet) ISO 105 X12 3-4 [5]

Experimental Protocols
The following are detailed methodologies for key experiments related to the characterization

and application of C.I. Reactive Black 39.

Determination of Wavelength of Maximum Absorption
(λmax)
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Objective: To determine the λmax of C.I. Reactive Black 39 in an aqueous solution.

Apparatus and Reagents:

UV-Visible Spectrophotometer

Volumetric flasks (100 mL, 1000 mL)

Pipettes

Analytical balance

Distilled water

C.I. Reactive Black 39 dye powder

Procedure:

Stock Solution Preparation: Accurately weigh 100 mg of C.I. Reactive Black 39 and dissolve

it in a small amount of distilled water in a 1000 mL volumetric flask. Make up the volume to

the mark with distilled water to obtain a 100 mg/L stock solution.

Working Solution Preparation: Pipette 10 mL of the stock solution into a 100 mL volumetric

flask and dilute to the mark with distilled water to obtain a 10 mg/L working solution.

Spectrophotometric Analysis:

Calibrate the UV-Visible spectrophotometer with distilled water as the blank.

Scan the absorbance of the working solution over the visible range of the spectrum

(typically 400-700 nm).

Record the wavelength at which the maximum absorbance occurs. This is the λmax.

Dye Fixation Efficiency on Cotton
Objective: To quantify the percentage of dye that covalently bonds to the cotton fiber during the

dyeing process.
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Apparatus and Reagents:

Laboratory dyeing machine (e.g., pot dyer, beaker dyer)

Spectrophotometer

Cotton fabric (scoured and bleached)

C.I. Reactive Black 39

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃)

Non-ionic detergent

Volumetric flasks and pipettes

Procedure:

Dyeing:

Prepare a dyebath with a known concentration of C.I. Reactive Black 39 (e.g., 2% on

weight of fabric, owf).

Add a known weight of cotton fabric to the dyebath at room temperature.

Add a specified amount of sodium chloride (e.g., 60 g/L) to promote dye exhaustion.

Run the dyeing machine for 30 minutes.

Add a specified amount of sodium carbonate (e.g., 20 g/L) to raise the pH and initiate

fixation.

Continue dyeing at a specified temperature (e.g., 60°C) for 60 minutes.

Measurement of Unfixed Dye:

After dyeing, collect the entire dyebath and any wash liquors.
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Measure the absorbance of this solution at the λmax of the dye using a

spectrophotometer.

Calculate the amount of unfixed dye using a pre-determined calibration curve.

Soaping and Rinsing:

Rinse the dyed fabric thoroughly with cold water.

Wash the fabric with a solution of non-ionic detergent (e.g., 2 g/L) at the boil for 15

minutes to remove any unfixed dye.

Rinse the fabric again and air dry.

Calculation of Fixation Efficiency (F%):

F% = [(Initial amount of dye - Amount of unfixed dye) / Initial amount of dye] x 100

Diagrams
Chemical Structure of C.I. Reactive Black 39
Caption: 2D structure of C.I. Reactive Black 39.

Reaction Pathway with Cellulose
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Caption: Covalent fixation of Reactive Black 39 on cellulose.

Experimental Workflow for Wash Fastness Test
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Start: Dyed Fabric Sample

Prepare composite specimen
(dyed sample + multifiber fabric)

Wash in standard soap solution
(e.g., ISO 105-C06)

Rinse and air dry

Assess color change and staining
using grey scales

End: Report Fastness Grades

Click to download full resolution via product page

Caption: Workflow for ISO 105-C06 wash fastness testing.

Toxicological Information
C.I. Reactive Black 39 is classified as harmful if swallowed and may cause irritation to the

skin, eyes, and respiratory tract.[7] Prolonged or repeated contact may cause skin irritation in

sensitive individuals.[7] Mutagenicity data has been reported, but to the best of current

knowledge, the chemical, physical, and toxicological properties have not been thoroughly

investigated.[7] It is important to handle this substance with appropriate personal protective

equipment, including gloves, safety goggles, and a respirator, especially in dusty conditions.[7]
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Applications
The primary application of C.I. Reactive Black 39 is in the dyeing and printing of cellulosic

fibers such as cotton and viscose.[5] It is suitable for various fixation methods, including one-

phase printing under saturated steam conditions and high-temperature steaming.[5] Beyond

textiles, reactive dyes are also utilized as tools in biological research for observing cellular

structures and tracking biomolecules.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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